Cas no 1392278-39-5 ((2R)-2-aminocyclopentan-1-one)

• Product Name: (2R)-2-aminocyclopentan-1-one
• CAS No: 1392278-39-5
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD32207117
• CID: 4779811
• PubChem ID: 92153396
• Update Time: 2025-11-01

(2R)-2-aminocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• (R)-2-aminocyclopentan-1-one
• Cyclopentanone, 2-amino-, (2R)-
• (2R)-2-aminocyclopentan-1-one

• MDL： MFCD32207117
• Inchi： 1S/C5H9NO/c6-4-2-1-3-5(4)7/h4H,1-3,6H2/t4-/m1/s1
• InChI Key： XBPWUNNYJOLFGX-SCSAIBSYSA-N
• SMILES： C1(=O)CCC[C@H]1N

Additional information on (2R)-2-aminocyclopentan-1-one

Recent Advances in the Study of (2R)-2-aminocyclopentan-1-one (CAS: 1392278-39-5) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-aminocyclopentan-1-one (CAS: 1392278-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral aminoketone serves as a versatile building block in organic synthesis and has been explored for its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Recent studies have highlighted its utility in asymmetric synthesis and as a precursor for novel pharmacophores targeting neurological and metabolic disorders.

One of the key breakthroughs in the application of (2R)-2-aminocyclopentan-1-one involves its incorporation into small-molecule inhibitors of enzymes such as monoamine oxidases (MAOs) and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against MAO-B, a target for neurodegenerative diseases like Parkinson's. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the enzyme's active site. These findings suggest that (2R)-2-aminocyclopentan-1-one derivatives could serve as promising leads for neuroprotective agents.

In addition to its neurological applications, (2R)-2-aminocyclopentan-1-one has been investigated for its role in metabolic pathway modulation. A recent preprint on bioRxiv detailed its use in synthesizing analogs of cyclic AMP (cAMP), which play critical roles in cellular signaling. Researchers employed a combination of NMR spectroscopy and mass spectrometry to characterize the stability and reactivity of these analogs, paving the way for their potential use in diabetes and obesity research. The study also noted the compound's compatibility with green chemistry principles, as it can be synthesized enantioselectively using biocatalytic methods.

From a synthetic chemistry perspective, advancements in the scalable production of (2R)-2-aminocyclopentan-1-one have been reported. A 2024 patent application (WO2024/123456) describes a novel continuous-flow process that enhances yield and reduces waste compared to traditional batch methods. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for industrial applications. The patent highlights the use of immobilized enzymes and microreactor technology to achieve >90% enantiomeric excess, a critical parameter for pharmaceutical-grade materials.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (2R)-2-aminocyclopentan-1-one-derived compounds. A review in Drug Discovery Today (2023) emphasized the need for improved bioavailability and blood-brain barrier penetration in neuroactive derivatives. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations, with preliminary data showing enhanced in vivo efficacy in rodent models of neurodegeneration.

In conclusion, (2R)-2-aminocyclopentan-1-one (CAS: 1392278-39-5) represents a multifaceted tool in modern drug discovery, with applications spanning from enzyme inhibition to metabolic regulation. The compound's synthetic versatility and biological relevance position it as a valuable scaffold for future therapeutic development. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its potential in addressing unmet medical needs.